Cas no 1260653-88-0 (4-(2,3,4,5-tetrafluorophenyl)piperidine)
4-(2,3,4,5-tetrafluorophenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,3,4,5-tetrafluorophenyl)piperidine
- 1260653-88-0
- EN300-1841010
-
- Inchi: 1S/C11H11F4N/c12-8-5-7(6-1-3-16-4-2-6)9(13)11(15)10(8)14/h5-6,16H,1-4H2
- InChI Key: BDQCPSZTIFLDHP-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=CC=1C1CCNCC1)F)F)F
Computed Properties
- Exact Mass: 233.08276200g/mol
- Monoisotopic Mass: 233.08276200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
4-(2,3,4,5-tetrafluorophenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1841010-0.05g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1841010-0.1g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1841010-0.25g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1841010-0.5g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1841010-1.0g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1841010-2.5g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1841010-5.0g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1841010-10.0g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1841010-1g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1841010-5g |
4-(2,3,4,5-tetrafluorophenyl)piperidine |
1260653-88-0 | 5g |
$3770.0 | 2023-09-19 |
4-(2,3,4,5-tetrafluorophenyl)piperidine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(2,3,4,5-tetrafluorophenyl)piperidine
Chemical Profile of 4-(2,3,4,5-tetrafluorophenyl)piperidine (CAS No. 1260653-88-0)
4-(2,3,4,5-tetrafluorophenyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1260653-88-0, is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the broader class of heterocyclic amines, which are widely recognized for their role in the development of pharmaceuticals and agrochemicals. The presence of multiple fluorine atoms in its aromatic ring introduces distinct electronic and steric effects, making it a valuable scaffold for modulating biological activity.
The structural motif of 4-(2,3,4,5-tetrafluorophenyl)piperidine combines the versatility of the piperidine ring with the electron-withdrawing and lipophilic characteristics of the tetrafluorophenyl group. Piperidines are well-documented scaffolds in drug discovery, often employed in the design of central nervous system (CNS) therapeutics due to their ability to cross the blood-brain barrier. The introduction of fluorine atoms into the phenyl ring enhances metabolic stability and binding affinity, which are critical factors in optimizing drug-like properties.
In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles. The fluorine atoms in 4-(2,3,4,5-tetrafluorophenyl)piperidine can influence both the solubility and bioavailability of derivatives, making it an attractive building block for medicinal chemists. Furthermore, fluorine substitution can alter hydrogen bonding interactions and hydrophobicity, thereby fine-tuning receptor binding affinity and selectivity.
One of the most compelling aspects of 4-(2,3,4,5-tetrafluorophenyl)piperidine is its potential application in the development of novel therapeutic agents. Its structural features have been explored in various pharmacological contexts, including G-protein coupled receptors (GPCRs), ion channels, and enzyme inhibitors. For instance, fluorinated piperidine derivatives have shown promise in targeting neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in disorders like depression and schizophrenia.
Recent advancements in computational chemistry have enabled more efficient virtual screening and design of fluorinated piperidine-based compounds. Molecular modeling studies indicate that 4-(2,3,4,5-tetrafluorophenyl)piperidine can serve as a versatile intermediate for synthesizing analogs with enhanced binding affinity to biological targets. The fluorine atoms' ability to engage in weak interactions with polar residues in protein binding pockets has been leveraged to develop more potent and selective drug candidates.
The synthesis of 4-(2,3,4,5-tetrafluorophenyl)piperidine typically involves multi-step organic reactions starting from commercially available precursors. The introduction of fluorine atoms at specific positions on the aromatic ring requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.
In terms of biological activity, derivatives of 4-(2,3,4,5-tetrafluorophenyl)piperidine have demonstrated intriguing pharmacological profiles. Some studies suggest that this scaffold exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. The fluorinated aromatic ring appears to modulate enzyme kinetics by influencing substrate binding orientations and transition state stabilization. Such findings highlight its potential as a lead compound for developing anti-inflammatory or immunomodulatory therapies.
The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug development. 4-(2,3,4,5-tetrafluorophenyl)piperidine exemplifies how strategic incorporation of fluorine atoms can enhance drug efficacy while minimizing side effects. Its structural features make it amenable to further derivatization using techniques such as halogen exchange reactions or nucleophilic substitutions.
Future research directions may explore the use of 4-(2,3,4,5-tetrafluorophenyl)piperidine as a starting material for developing next-generation therapeutics targeting emerging diseases or resistant pathogens. The compound's flexibility as a scaffold allows medicinal chemists to tailor its properties for specific therapeutic applications without compromising core structural integrity. This adaptability is crucial in an era where personalized medicine demands highly customized molecular entities.
In conclusion,4-(2,3,4,5-tetrafluorophenyl)piperidine (CAS No. 1260653-88-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications。 Its role as a versatile intermediate for synthesizing biologically active compounds underscores its importance in modern drug discovery efforts。 As research continues to uncover new applications for fluorinated piperidines, this compound is poised to remain at the forefront of pharmaceutical innovation。
1260653-88-0 (4-(2,3,4,5-tetrafluorophenyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)